Cas no 1449000-80-9 (tert-butyl N-(3-methoxy-5-nitrophenyl)carbamate)

• Product Name: tert-butyl N-(3-methoxy-5-nitrophenyl)carbamate
• CAS No: 1449000-80-9
• MF: C₁₂H₁₆N₂O₅
• MW: 268.265843391418
• CID: 5209552
• PubChem ID: 89725989
• Update Time: 2025-05-26

tert-butyl N-(3-methoxy-5-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3-methoxy-5-nitrophenyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(3-methoxy-5-nitrophenyl)carbamate

• Inchi： 1S/C12H16N2O5/c1-12(2,3)19-11(15)13-8-5-9(14(16)17)7-10(6-8)18-4/h5-7H,1-4H3,(H,13,15)
• InChI Key： PLDUNBHCHSYEBE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC([N+]([O-])=O)=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(3-methoxy-5-nitrophenyl)carbamate

Introduction to Tert-butyl N-(3-methoxy-5-nitrophenyl)carbamate (CAS No. 1449000-80-9)

Tert-butyl N-(3-methoxy-5-nitrophenyl)carbamate, a compound with the CAS number 1449000-80-9, is a significant chemical entity in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and a nitro-substituted aromatic ring, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group, a tertiary butyl moiety, is known for its steric hindrance and stability, which can influence the reactivity and selectivity of the compound in various chemical transformations. This feature makes it a valuable component in the synthesis of more complex molecules, including drug candidates. On the other hand, the nitro-substituent in the aromatic ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and its interactions with biological targets.

The carbamate functional group itself is a crucial element in this compound, providing a site for further derivatization and interaction with biological systems. Carbamates have been extensively studied for their role as pharmacophores in various therapeutic agents. They exhibit a broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The combination of these features in Tert-butyl N-(3-methoxy-5-nitrophenyl)carbamate suggests potential applications in multiple areas of drug discovery.

Recent advancements in pharmaceutical research have highlighted the importance of nitroaromatic compounds in developing novel therapeutic strategies. The nitro group can be reduced to an amine or converted into other functional groups, providing a versatile platform for medicinal chemists to design new molecules with improved efficacy and reduced toxicity. The presence of both a methoxy and a nitro group on the aromatic ring further enhances the complexity and potential biological activity of Tert-butyl N-(3-methoxy-5-nitrophenyl)carbamate.

In recent years, there has been growing interest in exploring the pharmacological properties of carbamate derivatives. These compounds have shown promise in various preclinical studies as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The steric bulk provided by the tert-butyl group can help improve binding affinity to target enzymes, leading to more effective inhibition. This has prompted researchers to investigate Tert-butyl N-(3-methoxy-5-nitrophenyl)carbamate as a potential lead compound for further development.

The synthesis of Tert-butyl N-(3-methoxy-5-nitrophenyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the nitro group onto the aromatic ring is typically achieved through nitration reactions, while the carbamate functionality is introduced via condensation reactions with appropriate precursors. The tert-butyl group is often incorporated during later stages of synthesis to protect reactive sites and enhance stability.

One of the key challenges in working with this compound is its sensitivity to environmental conditions such as moisture and light. Like many carbamate derivatives, it may degrade under certain conditions, leading to loss of potency or formation of impurities. Therefore, storage conditions must be carefully controlled to maintain its integrity throughout the research process. Additionally, handling procedures should be designed to minimize exposure to air and moisture, ensuring that the compound remains stable during experiments.

The potential applications of Tert-butyl N-(3-methoxy-5-nitrophenyl)carbamate extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules used in agrochemicals and materials science. For instance, derivatives of this compound have been explored as precursors for advanced polymers with specific mechanical and thermal properties.

In conclusion, Tert-butyl N-(3-methoxy-5-nitrophenyl)carbamate (CAS No. 1449000-80-9) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its structural features, including the tert-butyl group and nitro-substituted aromatic ring, contribute to its unique chemical properties and biological activities. Recent advancements in drug discovery have highlighted its importance as a lead compound for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.